1-(4-Benzylpiperazin-1-yl)-4-(2,4-di-tert-pentylphenoxy)butan-1-one hydrochloride

• IUPAC Name: 1-(4-benzylpiperazin-1-yl)-4-[2,4-bis(2-methylbutan-2-yl)phenoxy]butan-1-one;hydrochloride
• InChI: InChI=1S/C31H46N2O2.ClH/c1-7-30(3,4)26-16-17-28(27(23-26)31(5,6)8-2)35-22-12-15-29(34)33-20-18-32(19-21-33)24-25-13-10-9-11-14-25;/h9-11,13-14,16-17,23H,7-8,12,15,18-22,24H2,1-6H3;1H
• InChI Key: PSDWAGREDVODIL-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)C1=CC(=C(C=C1)OCCCC(=O)N2CCN(CC2)CC3=CC=CC=C3)C(C)(C)CC.Cl
• Molecular Formula: C31H47ClN2O2
• Molecular Weight: 515.2 g/mol
• CAS No.: 381724-13-6

Description

1-(4-Benzylpiperazin-1-yl)-4-(2,4-di-tert-pentylphenoxy)butan-1-one hydrochloride is a useful research compound. Its molecular formula is C31H47ClN2O2 and its molecular weight is 515.18. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Studies in Azolylmethanes

Research on azolylmethanes, including compounds with benzyl and phenoxy groups, has been conducted to understand their crystal structures and fungicidal properties. These studies reveal insights into the conformational preferences of these compounds in solution and solid states, which can have implications for their biological activity and interaction with biological targets (Anderson et al., 1984).

Synthesis and Anticonvulsant Activity of Hybrid Compounds

A significant area of research involves the synthesis of hybrid molecules combining chemical fragments of known antiepileptic drugs. These studies aim to discover new therapeutic agents with improved efficacy and safety profiles. For example, certain hybrid compounds have demonstrated broad spectra of activity across various preclinical seizure models, highlighting their potential as anticonvulsant agents (Kamiński et al., 2015).

Antibacterial Activities and Pharmacological Properties

The synthesis and evaluation of the antibacterial and pharmacological properties of compounds, such as temafloxacin hydrochloride, offer another perspective on the research applications of chemically related substances. These studies contribute to the development of new antimicrobial agents to combat resistant bacterial infections (Chu et al., 1991).

Potential Nootropic Agents

Research into the synthesis and evaluation of nootropic activity of certain compounds demonstrates the interest in developing drugs to enhance cognitive functions. These studies not only contribute to our understanding of the chemical basis of nootropic activity but also pave the way for new treatments for cognitive disorders (Valenta et al., 1994).